Cas no 1807260-37-2 (3-Cyano-5-ethyl-4-(hydroxymethyl)benzenesulfonyl chloride)

• Product Name: 3-Cyano-5-ethyl-4-(hydroxymethyl)benzenesulfonyl chloride
• CAS No: 1807260-37-2
• MF: C₁₀H₁₀ClNO₃S
• MW: 259.709300518036
• CID: 5010820
• Update Time: 2025-10-29

3-Cyano-5-ethyl-4-(hydroxymethyl)benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-ethyl-4-(hydroxymethyl)benzenesulfonyl chloride

• Inchi： 1S/C10H10ClNO3S/c1-2-7-3-9(16(11,14)15)4-8(5-12)10(7)6-13/h3-4,13H,2,6H2,1H3
• InChI Key： OONFGSFARUZAMP-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C#N)C(CO)=C(C=1)CC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 381
• XLogP3: 1.6
• Topological Polar Surface Area: 86.5

Additional information on 3-Cyano-5-ethyl-4-(hydroxymethyl)benzenesulfonyl chloride

Introduction to 3-Cyano-5-ethyl-4-(hydroxymethyl)benzenesulfonyl chloride (CAS No. 1807260-37-2) and Its Applications in Modern Chemical Biology

The compound 3-Cyano-5-ethyl-4-(hydroxymethyl)benzenesulfonyl chloride (CAS No. 1807260-37-2) represents a significant advancement in the field of chemical biology, particularly in the synthesis of novel pharmaceutical intermediates and bioactive molecules. This sulfonamide derivative, characterized by its cyano and hydroxymethyl functional groups, has garnered attention for its versatile reactivity and potential applications in drug discovery and molecular imaging. The structural features of this compound not only facilitate its role as a synthetic building block but also contribute to its utility in developing targeted therapies for various diseases.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for specialized intermediates that can enhance the efficacy and selectivity of drug candidates. The 3-Cyano-5-ethyl-4-(hydroxymethyl)benzenesulfonyl chloride stands out due to its ability to undergo multiple transformations, including nucleophilic substitution, condensation reactions, and cyclization processes. These reactions are pivotal in constructing complex molecular architectures essential for medicinal chemistry applications. The presence of both electron-withdrawing (cyano) and electron-donating (hydroxymethyl) groups imparts unique electronic properties to the molecule, making it an attractive scaffold for designing bioactive compounds.

One of the most compelling aspects of 3-Cyano-5-ethyl-4-(hydroxymethyl)benzenesulfonyl chloride is its role in the synthesis of sulfonamide-based drugs. Sulfonamides have long been recognized for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of a sulfonyl chloride group enhances the reactivity of the molecule, allowing for further functionalization and the development of novel sulfonamide derivatives with improved pharmacokinetic profiles. Recent studies have highlighted its utility in generating sulfonamides that exhibit potent inhibitory effects on key enzymes involved in metabolic disorders and cancer pathways.

Advances in computational chemistry have further expanded the potential applications of 3-Cyano-5-ethyl-4-(hydroxymethyl)benzenesulfonyl chloride. Molecular modeling studies have demonstrated that this compound can be incorporated into drug-like molecules with optimized binding affinities to target proteins. By leveraging virtual screening techniques, researchers can rapidly identify promising scaffolds for further optimization. The cyano group, in particular, has been shown to modulate hydrogen bonding interactions, which is crucial for achieving high binding specificity. This capability has opened new avenues for designing targeted therapies with minimal off-target effects.

The hydroxymethyl group in 3-Cyano-5-ethyl-4-(hydroxymethyl)benzenesulfonyl chloride also plays a critical role in its biological activity. This moiety can participate in hydrogen bonding interactions with biological targets, enhancing the molecule's affinity and selectivity. Additionally, it serves as a versatile handle for further derivatization, allowing chemists to explore diverse structural modifications. For instance, etherification or esterification of the hydroxymethyl group can yield compounds with altered solubility and metabolic stability, which are essential factors in drug development.

In the realm of bioimaging, 3-Cyano-5-ethyl-4-(hydroxymethyl)benzenesulfonyl chloride has shown promise as a precursor for developing fluorescent probes. Functionalized derivatives of this compound can be designed to emit light at specific wavelengths upon binding to biological targets or undergoing specific chemical reactions. Such probes are invaluable tools for visualizing cellular processes and diagnosing diseases at the molecular level. Recent research has demonstrated their utility in tracking protein-protein interactions and monitoring metabolic pathways in living cells.

The synthesis of 3-Cyano-5-ethyl-4-(hydroxymethyl)benzenesulfonyl chloride involves multi-step organic transformations that highlight its synthetic versatility. The starting materials typically include readily available aromatic precursors that undergo sulfonylation followed by functional group interconversions. The reaction conditions are carefully optimized to ensure high yields and purity, which are critical for pharmaceutical applications. Catalytic methods have been particularly effective in streamlining these synthetic routes while minimizing byproduct formation.

Future directions in the study of 3-Cyano-5-ethyl-4-(hydroxymethyl)benzenesulfonyl chloride may focus on exploring its potential as an intermediate for developing antiviral agents. The structural motifs present in this compound bear similarities to known viral inhibitors that target essential enzymatic processes. By modifying its functional groups or incorporating additional moieties, researchers could generate novel antiviral drugs with enhanced efficacy against emerging viral strains.

Moreover, green chemistry principles are increasingly being applied to improve the sustainability of synthetic methodologies involving 3-Cyano-5-ethyl-4-(hydroxymethyl)benzenesulfonyl chloride. Solvent-free reactions, catalytic asymmetric synthesis, and biocatalytic approaches are being explored to reduce environmental impact while maintaining high reaction efficiencies. These advancements align with global efforts to promote sustainable drug development practices.

In conclusion,3-Cyano-5-ethyl-4-(hydroxymethyl)benzenesulfonyl chloride (CAS No. 1807260-37-2) is a multifaceted compound with significant potential in pharmaceutical research and biotechnology applications. Its unique structural features enable diverse chemical transformations, making it a valuable tool for synthesizing bioactive molecules with tailored properties. As research continues to uncover new applications for this compound,3-Cyano-5-ethyl-*4-(hydroxymethyl)**benzenesulfonyl chloride* is poised to play an increasingly important role in advancing therapeutic interventions across multiple disease areas.